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Compound of Interest

Compound Name: 1,1,2-Tribromoethane

Cat. No.: B1583406

For researchers, scientists, and drug development professionals, the safe handling of
laboratory chemicals is paramount. This guide provides essential, immediate safety and
logistical information for the use of 1,1,2-Tribromoethane, a halogenated hydrocarbon.
Adherence to these protocols is critical for minimizing exposure risk and ensuring compliant
disposal, fostering a culture of safety and precision in the laboratory.

Immediate Safety and Personal Protective
Equipment (PPE)

1,1,2-Tribromoethane is classified as harmful if swallowed, and causes skin and serious eye
irritation.[1][2][3] Therefore, stringent adherence to personal protective equipment (PPE)
protocols is the first line of defense against accidental exposure.

Recommended Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1583406?utm_src=pdf-interest
https://www.benchchem.com/product/b1583406?utm_src=pdf-body
https://www.benchchem.com/product/b1583406?utm_src=pdf-body
https://www.tcichemicals.com/CA/en/p/T0773
https://www.guidechem.com/encyclopedia/1-1-2-tribromoethane-dic309959.html
https://pubchem.ncbi.nlm.nih.gov/compound/66222
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Specifications &
PPE Category Item )
Recommendations

Primary Recommendation:
Viton® or Teflon® gloves.
Alternative: Multi-layered
laminate gloves (e.g., Silver
Shield®/4H®). Not
Recommended: Nitrile and
Hand Protection Chemical Resistant Gloves latex gloves offer poor
resistance to halogenated
hydrocarbons.[4] On-site
testing is strongly advised to
determine safe usage based
on specific conditions and

exposure times.

Tightly fitting chemical splash
] goggles are mandatory to
Eye Protection Safety Goggles )
protect against splashes and

vapors.

A full-face shield should be

worn in addition to safety
Face Protection Face Shield )

goggles when there is a

significant risk of splashing.

A chemically resistant
) laboratory coat or apron
Body Protection Laboratory Coat
should be worn over personal

clothing.

A NIOSH-approved half-mask
or full-facepiece respirator with
organic vapor (OV) cartridges

Respiratory Protection Air-Purifying Respirator is required when handling
outside of a certified chemical
fume hood or in the event of a
spill.[4]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-9-29.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-9-29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: From Handling to Disposal

A systematic approach to handling, storage, and disposal is crucial for maintaining a safe
laboratory environment.

Handling and Storage

1,1,2-Tribromoethane should be handled in a well-ventilated area, preferably within a certified
chemical fume hood.[5][6] It is sensitive to light and should be stored in a cool, dark place in a
tightly sealed, appropriate container.[1][7] This substance is incompatible with oxidizing agents,
bases, alkali metals, and certain powdered metals such as aluminum and magnesium.[7]

Spill Cleanup Protocol

In the event of a spill, immediate and decisive action is necessary to contain the substance and
mitigate exposure.

For Minor Spills (less than 100 mL) within a fume hood:

Alert personnel in the immediate area.
e Ensure appropriate PPE is worn before addressing the spill.

» Contain the spill with an inert absorbent material such as vermiculite, sand, or earth.[8] Do
not use combustible materials like paper towels to absorb the initial spill.

o Gently sweep the absorbent material from the outer edge of the spill inward and place it into
a designated, labeled hazardous waste container.

o Decontaminate the area with a mild detergent and water solution, wiping with absorbent
pads.

» Place all contaminated materials, including gloves and pads, into the hazardous waste
container.

For Major Spills (greater than 100 mL) or spills outside of a fume hood:

o Evacuate the immediate area and alert others.
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« If the spill poses a fire or vapor hazard, pull the fire alarm and contact emergency services.
e Restrict access to the spill area.

e Follow your institution's emergency response procedures.

Disposal Plan

All waste containing 1,1,2-Tribromoethane, including contaminated absorbents and PPE, must
be treated as hazardous waste.

Collect all waste in a clearly labeled, leak-proof container. The label should include
"Hazardous Waste" and the chemical name "1,1,2-Tribromoethane”.

Store the waste container in a designated satellite accumulation area.

Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal contractor.[1]

Visualizing the Workflow for Safe Handling

To further clarify the procedural steps for the safe handling of 1,1,2-Tribromoethane, the
following workflow diagram outlines the process from preparation to final disposal.
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Caption: Workflow for the safe handling of 1,1,2-Tribromoethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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